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27-Hydroxy Cholesterol-d6 27-Hydroxy Cholesterol-d6 27-hydroxycholesterol is an abundant oxysterol in circulation.
27-hydroxycholesterol (27-HC) is synthesized from cholesterol by the action of sterol 27-hydroxylase in the liver. It is an abundant oxysterol in the circulation ranging from 0.15 to 0.73 μM. 27-HC serves as a substrate for bile synthesis. 27-hydroxycholesterol-d6 is a deuterated form of 27-hydroxycholesterol.
27-Hydroxy Cholesterol-d6 is a labelled metabolite of Cholesterol. It is a potential ligand for the nuclear receptor LXR and also a new endogenous CYP3A marker.
Brand Name: Vulcanchem
CAS No.: 1246302-95-3
VCID: VC0196566
InChI:
SMILES:
Molecular Formula: C27H40O2D6
Molecular Weight: 408.7

27-Hydroxy Cholesterol-d6

CAS No.: 1246302-95-3

VCID: VC0196566

Molecular Formula: C27H40O2D6

Molecular Weight: 408.7

Purity: > 95%

* For research use only. Not for human or veterinary use.

27-Hydroxy Cholesterol-d6 - 1246302-95-3

Description

27-Hydroxy Cholesterol-d6 is a deuterium-labeled version of 27-Hydroxycholesterol, a compound that plays a significant role in cholesterol metabolism and regulation. This labeled form is used in research to trace the metabolic pathways and interactions of 27-Hydroxycholesterol in biological systems. The molecular formula for 27-Hydroxy Cholesterol-d6 is similar to its unlabeled counterpart, with the addition of deuterium isotopes to facilitate tracking in experiments.

Biological Role of 27-Hydroxycholesterol

27-Hydroxycholesterol is an oxysterol that plays a crucial role in cholesterol homeostasis. It is produced from cholesterol by the enzyme CYP27A1 and is involved in regulating cholesterol efflux through liver X receptors (LXRs) and inhibiting de novo cholesterol synthesis . Additionally, 27-Hydroxycholesterol acts as an endogenous selective estrogen receptor modulator (SERM), influencing estrogen receptor activity and gene expression .

Research Applications

27-Hydroxy Cholesterol-d6 is used in research to study the metabolism and biological effects of 27-Hydroxycholesterol. By incorporating deuterium into the molecule, researchers can track its metabolism and interactions within biological systems more effectively. This is particularly useful in studying cholesterol metabolism, estrogen receptor modulation, and the role of 27-Hydroxycholesterol in various diseases.

Suppliers and Availability

Data Table: Key Information

PropertyDescription
Molecular FormulaBased on 27-Hydroxycholesterol with deuterium substitutions
Molecular WeightSlightly higher than unlabeled 27-Hydroxycholesterol
Synonyms27-hydroxycholesterol-d6, 27-hydroxy-cholesterol(d6), etc.
Biological RoleInvolved in cholesterol homeostasis and estrogen receptor modulation
SuppliersMedChemExpress, Avanti Research, AquigenBio
CAS No. 1246302-95-3
Product Name 27-Hydroxy Cholesterol-d6
Molecular Formula C27H40O2D6
Molecular Weight 408.7
Purity > 95%
Quantity Milligrams-Grams
Related CAS 20380-11-4 (unlabelled)
Synonyms 25,26,26,26,27,27-hexadeuterocholest-5-ene-3ß,27-diol; 27-hydroxycholest-5-en-3-ol(d6)
Tag Cholesterol Impurities
Last Modified Aug 15 2023

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